Cas no 1220018-08-5 (3-(4-Bromo-2-propylphenoxy)pyrrolidinehydrochloride)

• Product Name: 3-(4-Bromo-2-propylphenoxy)pyrrolidinehydrochloride
• CAS No: 1220018-08-5
• MF: C₁₃H₁₉BrClNO
• MW: 320.653062105179
• CID: 1078331
• PubChem ID: 56830666
• Update Time: 2025-05-19

3-(4-Bromo-2-propylphenoxy)pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride
• 1220018-08-5
• 3-(4-Bromo-2-propylphenoxy)pyrrolidinehydrochloride
• 3-(4-bromo-2-propylphenoxy)pyrrolidine;hydrochloride
• AKOS015843907

• MDL： MFCD13560762
• Inchi： 1S/C13H18BrNO.ClH/c1-2-3-10-8-11(14)4-5-13(10)16-12-6-7-15-9-12;/h4-5,8,12,15H,2-3,6-7,9H2,1H3;1H
• InChI Key： BKSYMMWBNHPDCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC)OC1CNCC1.Cl

Computed Properties

• Exact Mass: 319.03385g/mol
• Monoisotopic Mass: 319.03385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(4-Bromo-2-propylphenoxy)pyrrolidinehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Bromo-2-propylphenoxy)pyrrolidinehydrochloride

Comprehensive Overview of 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride (CAS 1220018-08-5)

3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride (CAS 1220018-08-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique brominated phenoxy-pyrrolidine structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula is C13H18BrNO·HCl, with a molecular weight of approximately 320.65 g/mol. The presence of both 4-bromo-2-propylphenoxy and pyrrolidine hydrochloride moieties contributes to its distinct chemical properties and reactivity.

The compound's physicochemical properties make it particularly valuable in medicinal chemistry. It typically appears as a white to off-white crystalline powder, soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Researchers often utilize 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders. Its structural features allow for versatile modifications, enabling the creation of derivatives with enhanced pharmacological profiles.

In recent years, the demand for 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride has surged due to its potential applications in drug discovery and biochemical research. The compound's ability to act as a building block for more complex molecules has made it a staple in high-throughput screening and combinatorial chemistry. Additionally, its brominated aromatic ring provides a reactive site for further functionalization, facilitating the synthesis of targeted drug candidates.

One of the most notable applications of 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride is in the study of G protein-coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in numerous physiological processes, and they represent a major target for drug development. The compound's structural similarity to certain GPCR ligands makes it a valuable tool for investigating receptor-ligand interactions and designing new modulators.

The synthesis of 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride typically involves multi-step organic reactions, including bromination, etherification, and salt formation. Researchers must carefully control reaction conditions to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are employed to characterize the compound and verify its structural integrity.

From a commercial perspective, 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology industries. Its market price varies depending on purity and quantity, with bulk purchases often attracting discounts. The compound's stability under standard storage conditions (room temperature, dry environment) ensures a long shelf life, making it a reliable reagent for laboratory use.

In the context of green chemistry and sustainable practices, researchers are exploring eco-friendly synthetic routes for 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride. Efforts include minimizing hazardous byproducts, optimizing catalyst systems, and reducing energy consumption during production. These initiatives align with the growing emphasis on environmentally responsible chemical manufacturing in the pharmaceutical sector.

The future outlook for 3-(4-Bromo-2-propylphenoxy)pyrrolidine hydrochloride remains promising, particularly as drug discovery programs continue to expand. Its versatility as a synthetic intermediate positions it as a key player in the development of next-generation therapeutics. Ongoing research may uncover additional applications for this compound, further solidifying its importance in the chemical and life sciences.